Cas no 1499023-13-0 (N-(4-methylmorpholin-2-yl)methylthian-3-amine)

• Product Name: N-(4-methylmorpholin-2-yl)methylthian-3-amine
• CAS No: 1499023-13-0
• MF: C₁₁H₂₂N₂OS
• MW: 230.370181560516
• CID: 5151248
• PubChem ID: 75356171
• Update Time: 2025-07-09

N-(4-methylmorpholin-2-yl)methylthian-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine, 4-methyl-N-(tetrahydro-2H-thiopyran-3-yl)-
• N-(4-methylmorpholin-2-yl)methylthian-3-amine

• Inchi： 1S/C11H22N2OS/c1-13-4-5-14-11(8-13)7-12-10-3-2-6-15-9-10/h10-12H,2-9H2,1H3
• InChI Key： YUHZFWXEFHNQKT-UHFFFAOYSA-N
• SMILES： N1(C)CCOC(CNC2CCCSC2)C1

Additional information on N-(4-methylmorpholin-2-yl)methylthian-3-amine

N-(4-Methylmorpholin-2-yl)methylthian-3-amine: A Comprehensive Overview

N-(4-Methylmorpholin-2-yl)methylthian-3-amine, also known by its CAS registry number 1499023-13-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiamines, which are essential nutrients playing a critical role in energy metabolism. The structure of N-(4-methylmorpholin-2-yl)methylthian-3-amine consists of a thiazole ring fused to a pyrimidine ring, with a methylmorpholine substituent attached to the nitrogen atom at position 2 of the thiazole ring. This unique structure contributes to its diverse biological activities and potential applications in drug development.

Recent studies have highlighted the importance of methylthio derivatives in various biochemical pathways. N-(4-Methylmorpholin-2-yl)methylthian-3-amine has been shown to exhibit potent antioxidant properties, making it a promising candidate for use in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, research has demonstrated its potential as a neuroprotective agent, capable of mitigating neuronal damage caused by reactive oxygen species (ROS) and inflammation.

The synthesis of N-(4-methylmorpholin-2-yl)methylthian-3-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. Key steps include the formation of the thiazole nucleus through condensation reactions, followed by the introduction of the methylmorpholine substituent via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research, with advancements in catalytic systems and reaction conditions leading to improved yields and purity levels.

In terms of applications, N-(4-methylmorpholin-2-yl)methylthian-3-amine has garnered attention in the pharmaceutical industry due to its potential as a precursor for more complex bioactive molecules. Its ability to undergo various functional group transformations makes it a versatile building block for drug design. For instance, researchers have explored its use in the development of anti-inflammatory agents, where its methylthio group plays a crucial role in modulating enzyme activity and reducing inflammation.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of N-(4-methylmorpholin-2-yLmethylthian -3 - amine). Molecular docking studies have revealed its binding affinities to key protein targets associated with neurodegenerative diseases, such as amyloid-beta proteins and tau proteins. These findings underscore its potential as a therapeutic agent for conditions like Alzheimer's disease and other dementias.

The pharmacokinetic properties of N-(4-methylmorpholin - 2 - yl ) methylthian - 3 - amine have also been extensively investigated. Studies indicate that it exhibits favorable absorption profiles and bioavailability when administered orally, making it suitable for systemic delivery. However, further research is required to fully understand its metabolism and excretion pathways, particularly in relation to its stability under physiological conditions.

In conclusion, N-(4-methylmorpholin - 2 - yl ) methylthian - 3 - amine represents a valuable compound with diverse applications in both academic research and industrial settings. Its unique chemical structure, coupled with its promising biological activities, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is expected to play an increasingly important role in advancing medical science and improving human health.